6-Methyl-1,6-diazaspiro[2.5]octane

• Molecular Formula: C7H14N2
• Molecular Weight: 126.20 g/mol
• IUPAC Name: 6-methyl-1,6-diazaspiro[2.5]octane
• InChI: InChI=1S/C7H14N2/c1-9-4-2-7(3-5-9)6-8-7/h8H,2-6H2,1H3
• InChI Key: ILLLJXNNCDXSBC-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2(CC1)CN2

Description

6-Methyl-1,6-diazaspiro[25]octane is a spirocyclic compound characterized by a unique structure where a diazaspiro ring system is fused with a methyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Methyl-1,6-diazaspiro[2.5]octane typically involves the reaction of appropriate precursors under controlled conditions. One common method involves the cyclization of a suitable diamine with a ketone or aldehyde in the presence of a catalyst. The reaction conditions often include moderate temperatures and inert atmospheres to prevent unwanted side reactions .

Industrial Production Methods

Industrial production of this compound may involve continuous flow processes to ensure high yield and purity. These methods often utilize advanced catalytic systems and optimized reaction conditions to scale up the production efficiently .

Chemical Reactions Analysis

Types of Reactions

6-Methyl-1,6-diazaspiro[2.5]octane undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions are possible, where the diazaspiro ring can be modified with different substituents.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Alkyl halides, acyl chlorides.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding ketones or aldehydes, while substitution reactions can introduce various functional groups into the diazaspiro ring .

Scientific Research Applications

6-Methyl-1,6-diazaspiro[2.5]octane has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial properties.

Medicine: Explored for its potential use in drug development, particularly in designing molecules with specific biological activities.

Industry: Utilized in the production of advanced materials with unique properties

Mechanism of Action

The mechanism of action of 6-Methyl-1,6-diazaspiro[2.5]octane involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the modifications made to the compound .

Comparison with Similar Compounds

Similar Compounds

1,6-Diazaspiro[2.5]octane: Lacks the methyl group, which can affect its reactivity and applications.

2,6-Diazaspiro[3.4]octane:

Uniqueness

6-Methyl-1,6-diazaspiro[2.5]octane is unique due to the presence of the methyl group, which can influence its chemical reactivity and biological activity. This makes it a valuable compound for specific applications where these properties are desired .